kuujia.com
  • JA
  • KO
  • DE
  • IT
  • AR
  • ES
  • FR
  • NL
  • PT
  1. Article List
  2. Organic Compounds
  3. Organic Compounds
  4. Benzenoids
  • Catalysts and Inorganic Chemicals
  • Solvents and Organic Chemicals
  • Natural Products and Extracts
  • Material Chemicals
  • Other
  • Pharmaceutical and Biochemical Products
  • Pesticide Chemicals
  • Catalysts
  • Inorganic Compounds
  • Organic Solvents
  • Organic Compounds
  • Pharmaceutical Active Ingredients
  • Pharmaceutical Intermediates
  • Pharmaceutical Impurities
  • Medicinal Building Blocks
  • Medical
  • Pesticide Active Ingredients
  • Pesticide Intermediates
  • Pesticides
  • Fertilizers
  • Plant Extracts
  • Animal Extracts
  • Natural Pigments
  • Natural Toxins
  • Flavors and Fragrances
  • High Polymer Materials
  • Colorants and Pigments
  • Paints and Varnishes
  • Electrical Materials
  • Chemical Reagents
  • Chemical additives
  • Element

Recommended suppliers

Benzenoids


Benzenoids
Benzene and substituted derivatives Phenol ethers Naphthalenes Tetralins Phenols Fluorenes Indanes Pyrenes Phenanthrenes and derivatives Thiophenols Dibenzocycloheptenes Triphenyl compounds Anthracenes Indenes and isoindenes Phenol esters Thiophenol esters Benzenoids Naphthacenes Pentacenequinones N-phenylhydroxylamines Phenalenes Pentacenes Acenaphthylenes Perylenequinones Phenalanes 1-hydroxylamino, 4-unsubstituted benzenoids

Recommended articles

  • p-Nitrophenyl Chloroformate: A Key Intermediate in Chemical Biopharmaceutical Synthesis
    p-Nitrophenyl Chloroformate: A Key Intermediate in Chemical Biopharmaceutical Synthesis p-Nitrophenyl chloroformate (PNP-Cl, C 7 H 4 ClNO 4 ) stands as a pivotal molecular scaffold in modern biopharmaceutical synthesis. This crystalline solid, characterized by its reactive chloroformate ester group and electron-withdrawing nitro substituent, serves as a versatile coupling agent for constructing...
    2025-06-25
    Author: Keith Butler
    Page View: 936
  • Morpholinoethanesulfonic Acid: A Novel Therapeutic Agent in Chemical Biopharmaceuticals
    Morpholinoethanesulfonic acid (MES) has emerged from its conventional role as a biochemical buffer to demonstrate significant therapeutic potential in modern biopharmaceutical applications. This zwitterionic organic compound, chemically known as 2-(N-morpholino)ethanesulfonic acid, possesses unique physicochemical properties that enable novel interactions with biological systems. Beyond...
    2025-07-16
    Author: Yi Gao
    Page View: 861
  • Norfloxacin-Based Therapeutic Strategies in Chemical Biopharmaceuticals: A Review of Emerging Trends and Applications
    2025-05-06
    Author: Feng Qin
    Page View: 905
  • The Therapeutic Potential of β-Nicotinamide Mononucleotide in Modern Medicine
    2025-05-06
    Author: Mei Ye
    Page View: 885
  • '1H-Benzotriazole: A Potential Intermediate in Chemical Biopharmaceutical Synthesis'
    1H-Benzotriazole: A Potential Intermediate in Chemical Biopharmaceutical Synthesis Introduction Chemical biopharmaceutical synthesis is a rapidly evolving field that bridges the gap between chemistry and medicine. The discovery and development of novel intermediates play a pivotal role in creating advanced therapeutic agents. Among these, 1H-benzotriazole has emerged as a promising intermediate...
    2025-05-29
    Author: Monica Watson
    Page View: 883

Recommended products

© 2026 - Kuujia All rights reserved.